Cas no 1805564-98-0 (Methyl 2,5-bis(trifluoromethyl)-3-chlorobenzoate)

• Product Name: Methyl 2,5-bis(trifluoromethyl)-3-chlorobenzoate
• CAS No: 1805564-98-0
• MF: C₁₀H₅ClF₆O₂
• MW: 306.588923215866
• CID: 4795276
• Update Time: 2025-06-11

Methyl 2,5-bis(trifluoromethyl)-3-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,5-bis(trifluoromethyl)-3-chlorobenzoate

• Inchi： 1S/C10H5ClF6O2/c1-19-8(18)5-2-4(9(12,13)14)3-6(11)7(5)10(15,16)17/h2-3H,1H3
• InChI Key： NTPUJELKVCRADK-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CC(C(=O)OC)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 340
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3

Additional information on Methyl 2,5-bis(trifluoromethyl)-3-chlorobenzoate

Methyl 2,5-bis(trifluoromethyl)-3-chlorobenzoate (CAS No. 1805564-98-0): A Comprehensive Overview

Methyl 2,5-bis(trifluoromethyl)-3-chlorobenzoate (CAS No. 1805564-98-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, including trifluoromethyl and chloro substituents, presents a promising platform for the development of novel bioactive molecules.

The Methyl 2,5-bis(trifluoromethyl)-3-chlorobenzoate molecule is derived from benzoic acid and modified through a series of chemical reactions to introduce fluorine and chlorine atoms at specific positions. These modifications enhance the compound's lipophilicity and electronic properties, making it an attractive candidate for further functionalization and derivatization.

In recent years, the demand for fluorinated compounds in pharmaceuticals has surged due to their enhanced metabolic stability, improved binding affinity, and increased bioavailability. The presence of multiple trifluoromethyl groups in Methyl 2,5-bis(trifluoromethyl)-3-chlorobenzoate particularly contributes to these desirable properties. This feature has prompted researchers to explore its potential in designing next-generation drugs targeting various therapeutic areas.

One of the most compelling aspects of Methyl 2,5-bis(trifluoromethyl)-3-chlorobenzoate is its versatility in serving as a building block for more complex molecules. The combination of bis(trifluoromethyl) and chloro substituents provides multiple sites for further chemical manipulation, allowing chemists to tailor the compound's properties to specific biological targets. This flexibility has been exploited in the synthesis of novel heterocyclic compounds, which are known for their broad spectrum of biological activities.

The pharmaceutical industry has been particularly interested in exploring the potential of Methyl 2,5-bis(trifluoromethyl)-3-chlorobenzoate as an intermediate in the development of antiviral and anticancer agents. Preliminary studies have shown that derivatives of this compound exhibit promising activity against various disease-causing pathogens. The electron-withdrawing nature of the fluorine atoms enhances the compound's interaction with biological targets, leading to improved efficacy.

In addition to its pharmaceutical applications, Methyl 2,5-bis(trifluoromethyl)-3-chlorobenzoate has also shown potential in agrochemical research. The introduction of fluorine and chlorine atoms into aromatic rings is known to improve the resistance of compounds to environmental degradation, making them more effective as crop protection agents. Researchers are currently investigating its use as a precursor in the synthesis of novel herbicides and fungicides that offer enhanced performance and environmental safety.

The synthesis of Methyl 2,5-bis(trifluoromethyl)-3-chlorobenzoate involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to achieve the desired structural modifications. These methods not only enhance the efficiency of the synthesis but also minimize waste generation, aligning with green chemistry principles.

The growing interest in fluorinated compounds has led to an increase in research focused on understanding their mechanisms of action. Studies have revealed that the presence of fluorine atoms can significantly alter the electronic properties of molecules, leading to changes in their interactions with biological targets. This knowledge is crucial for designing more effective drugs with improved pharmacokinetic profiles.

Molecular modeling studies have further highlighted the potential of Methyl 2,5-bis(trifluoromethyl)-3-chlorobenzoate as a lead compound for drug development. By simulating its interactions with various biological receptors, researchers can predict its binding affinity and identify potential modifications that could enhance its therapeutic efficacy. These computational approaches have become indispensable tools in modern drug discovery pipelines.

The future prospects for Methyl 2,5-bis(trifluoromethyl)-3-chlorobenzoate are bright, with ongoing research aimed at expanding its applications across multiple fields. As our understanding of fluorinated compounds continues to grow, new opportunities for innovation are likely to emerge. Collaborative efforts between academia and industry will be essential in translating these findings into tangible benefits for society.